Cas no 1138444-37-7 (Ethyl 4-(Bromomethyl)-2-(pyridin-2-yl)-1,3-thiazole-5-carboxylate)

• Product Name: Ethyl 4-(Bromomethyl)-2-(pyridin-2-yl)-1,3-thiazole-5-carboxylate
• CAS No: 1138444-37-7
• MF: C₁₂H₁₁BrN₂O₂S
• MW: 327.196940660477
• CID: 860144
• PubChem ID: 329763467
• Update Time: 2025-06-26

Ethyl 4-(Bromomethyl)-2-(pyridin-2-yl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromomethyl-2-(2-pyridyl)thiazole-5-carboxylate
• Ethyl 2-(2-pyridyl)-4-(bromomethyl)-thiazole-5-carboxylate
• ethyl-2-(2-pyridyl)-4-(bromomethyl)-Thiazole-5-Carboxylate
• ACMC-20akwe
• AG-L-44281
• CTK6F8027
• Ethyl-2(2-Pyridyl)-4-(bromomethyl)-thiazole-5-Carboxylate
• Ethyl-4-(broMoMethyl)-2-(2-pyridyl)thiazole-5-carboxylate
• KB-253296
• PD021323
• MFCD11869291
• 5-Thiazolecarboxylic acid, 4-(bromomethyl)-2-(2-pyridinyl)-, ethyl ester
• ethyl4-(bromomethyl)-2-(pyridin-2-yl)-1,3-thiazole-5-carboxylate
• ethyl 4-(bromomethyl)-2-pyridin-2-yl-1,3-thiazole-5-carboxylate
• Ethyl 2(2-pyridyl)-4-(bromomethyl)thiazole-5-carboxylate
• DTXSID90673883
• DB-265048
• Ethyl 4-bromomethyl-2-(2-pyridyl)thiazole-5-carboxylate, 97%
• CS-0441043
• 1138444-37-7
• ethyl 4-(bromomethyl)-2-(pyridin-2-yl)-1,3-thiazole-5-carboxylate
• AKOS015854330
• Ethyl 4-(bromomethyl)-2-(pyridin-2-yl)thiazole-5-carboxylate
• Ethyl-4-(bromomethyl)-2-(2-pyridyl)thiazole-5-carboxylate, 97%
• RNJKUHUGSBTCRJ-UHFFFAOYSA-N
• Ethyl 4-(Bromomethyl)-2-(pyridin-2-yl)-1,3-thiazole-5-carboxylate

• MDL： MFCD11869291
• Inchi： 1S/C12H11BrN2O2S/c1-2-17-12(16)10-9(7-13)15-11(18-10)8-5-3-4-6-14-8/h3-6H,2,7H2,1H3
• InChI Key： RNJKUHUGSBTCRJ-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(=O)OCC)SC(C2C=CC=CN=2)=N1

Computed Properties

• Exact Mass: 325.97246g/mol
• Monoisotopic Mass: 325.97246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Melting Point: 130-135 °C

Ethyl 4-(Bromomethyl)-2-(pyridin-2-yl)-1,3-thiazole-5-carboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on Ethyl 4-(Bromomethyl)-2-(pyridin-2-yl)-1,3-thiazole-5-carboxylate

Ethyl 4-(Bromomethyl)-2-(pyridin-2-yl)-1,3-thiazole-5-carboxylate: A Comprehensive Overview

The compound Ethyl 4-(Bromomethyl)-2-(pyridin-2-yl)-1,3-thiazole-5-carboxylate (CAS No. 1138444-37-7) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a thiazole ring system with a pyridine substituent and a bromomethyl group. The thiazole core, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its stability and versatility in chemical reactions. The presence of the pyridin-2-yl group introduces additional electronic properties, while the bromomethyl substituent enhances reactivity and functionalization possibilities.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery and material synthesis. For instance, researchers have explored the use of this compound as a precursor for synthesizing advanced materials with tailored electronic properties. The bromomethyl group in this molecule serves as an excellent leaving group, making it ideal for substitution reactions that can lead to the formation of diverse functionalized products. This feature has been exploited in the development of new pharmaceutical agents and advanced polymers.

The synthesis of Ethyl 4-(Bromomethyl)-2-(pyridin-2-yl)-1,3-thiazole-5-carboxylate involves a multi-step process that combines organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiazole ring through cyclization reactions and subsequent functionalization to introduce the pyridine and bromomethyl groups. These steps are optimized to ensure high yields and purity, which are critical for applications in research and industry.

In terms of applications, this compound has shown promise in several areas. In drug discovery, its unique structure allows for interactions with various biological targets, making it a valuable tool in medicinal chemistry. Additionally, its ability to undergo further chemical modifications makes it a versatile building block for constructing more complex molecules. Recent research has also explored its potential in the development of advanced materials, such as stimuli-responsive polymers and sensors.

The electronic properties of this compound are particularly intriguing. The conjugation between the thiazole ring and the pyridine substituent results in enhanced stability and reactivity. This property has been leveraged in studies on electron transfer mechanisms and energy storage materials. Furthermore, the presence of the bromomethyl group enables selective substitution reactions, which can be used to tailor the molecule's properties for specific applications.

From an environmental perspective, this compound demonstrates good biodegradability under controlled conditions, making it suitable for use in sustainable chemical processes. Its synthesis and application align with current trends toward greener chemistry practices, emphasizing efficiency and minimal environmental impact.

In conclusion, Ethyl 4-(Bromomethyl)-2-(pyridin-2-yl)-1,3-thiazole-5-carboxylate is a multifaceted compound with significant potential across various scientific domains. Its unique structure, reactivity, and versatility make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in advancing modern chemistry.